Cas no 74628-14-1 (2-tert-butyl-4H-pyran-4-one)
2-tert-butyl-4H-pyran-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-Butyl)-4H-pyran-4-one
- 2-tert-butyl-4H-pyran-4-one
- 2-tert-butylpyran-4-one
- DTXSID80731461
- Z1255363030
- EN300-136913
- 2-tert-butyl-pyran-4-one
- A917455
- 74628-14-1
- SCHEMBL571449
- HPQDXFURVAGLJK-UHFFFAOYSA-N
- C91496
- DB-365316
-
- MDL: MFCD16658751
- Inchi: 1S/C9H12O2/c1-9(2,3)8-6-7(10)4-5-11-8/h4-6H,1-3H3
- InChI Key: HPQDXFURVAGLJK-UHFFFAOYSA-N
- SMILES: O1C=CC(C=C1C(C)(C)C)=O
Computed Properties
- Exact Mass: 152.083729621g/mol
- Monoisotopic Mass: 152.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3Ų
2-tert-butyl-4H-pyran-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM182149-5g |
2-tert-Butyl-4H-pyran-4-one |
74628-14-1 | 95% | 5g |
$626 | 2021-08-05 | |
| Chemenu | CM182149-1g |
2-tert-Butyl-4H-pyran-4-one |
74628-14-1 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A119001940-1g |
2-(tert-Butyl)-4H-pyran-4-one |
74628-14-1 | 95% | 1g |
$400.00 | 2023-09-01 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02406-25g |
2-tert-butylpyran-4-one |
74628-14-1 | 95% | 25g |
$2896 | 2023-09-07 | |
| Enamine | EN300-136913-0.05g |
2-tert-butyl-4H-pyran-4-one |
74628-14-1 | 95% | 0.05g |
$101.0 | 2023-07-07 | |
| Enamine | EN300-136913-0.1g |
2-tert-butyl-4H-pyran-4-one |
74628-14-1 | 95% | 0.1g |
$152.0 | 2023-07-07 | |
| Enamine | EN300-136913-0.25g |
2-tert-butyl-4H-pyran-4-one |
74628-14-1 | 95% | 0.25g |
$216.0 | 2023-07-07 | |
| Enamine | EN300-136913-0.5g |
2-tert-butyl-4H-pyran-4-one |
74628-14-1 | 95% | 0.5g |
$407.0 | 2023-07-07 | |
| Enamine | EN300-136913-1.0g |
2-tert-butyl-4H-pyran-4-one |
74628-14-1 | 95% | 1.0g |
$528.0 | 2023-07-07 | |
| Enamine | EN300-136913-2.5g |
2-tert-butyl-4H-pyran-4-one |
74628-14-1 | 95% | 2.5g |
$1034.0 | 2023-07-07 |
2-tert-butyl-4H-pyran-4-one Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-tert-butyl-4H-pyran-4-one
Exploring the Versatile Applications and Properties of 2-tert-butyl-4H-pyran-4-one (CAS No. 74628-14-1)
In the realm of organic chemistry, 2-tert-butyl-4H-pyran-4-one (CAS No. 74628-14-1) has garnered significant attention due to its unique structural properties and diverse applications. This compound, often referred to as 2-tert-butyl-4-pyrone, belongs to the pyranone family, a class of heterocyclic compounds known for their reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for "2-tert-butyl-4H-pyran-4-one uses" or "CAS 74628-14-1 synthesis," reflecting its growing importance in both academic and industrial settings.
The molecular structure of 2-tert-butyl-4H-pyran-4-one features a six-membered pyran ring with a tert-butyl substituent at the 2-position and a carbonyl group at the 4-position. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. Its CAS number 74628-14-1 is often used as a unique identifier in chemical databases, ensuring accurate referencing in research papers and patents.
One of the most searched topics related to this compound is its role in "flavor and fragrance" applications. The pyranone scaffold is known to contribute to the sensory profiles of various natural and synthetic aromas. For instance, derivatives of 2-tert-butyl-4H-pyran-4-one are explored for their potential to mimic fruity or caramel-like notes, aligning with the increasing demand for sustainable and natural flavor alternatives in the food and beverage industry.
Another area of interest is the compound's utility in "pharmaceutical research." The pyranone core is a common motif in bioactive molecules, and modifications to the tert-butyl group can lead to compounds with enhanced pharmacokinetic properties. Researchers often investigate "2-tert-butyl-4H-pyran-4-one derivatives" for their potential as enzyme inhibitors or antimicrobial agents, addressing global challenges such as antibiotic resistance.
From a synthetic perspective, CAS 74628-14-1 is frequently employed in "organic synthesis" as a building block for more complex architectures. Its reactivity with nucleophiles and electrophiles makes it a versatile precursor for constructing heterocyclic frameworks, which are prevalent in agrochemicals and materials science. Queries like "how to synthesize 2-tert-butyl-4H-pyran-4-one" highlight the compound's relevance in modern synthetic methodologies.
Environmental considerations also play a role in the discourse around 2-tert-butyl-4H-pyran-4-one. With the rise of "green chemistry" initiatives, researchers are exploring eco-friendly synthesis routes for this compound, minimizing waste and energy consumption. This aligns with broader trends in sustainable chemical production, a topic frequently searched by professionals aiming to reduce their environmental footprint.
In conclusion, 2-tert-butyl-4H-pyran-4-one (CAS No. 74628-14-1) stands as a multifaceted compound with applications spanning flavors, pharmaceuticals, and materials science. Its structural versatility and reactivity continue to inspire innovation, making it a subject of enduring interest in both academic and industrial research. As the demand for specialized chemicals grows, this compound will likely remain a key player in the development of next-generation solutions.
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